8-Hydroxybenzo[h]quinoline-9-carboxylic acid

• IUPAC Name: 8-oxo-1H-benzo[h]quinoline-9-carboxylic acid
• InChI: InChI=1S/C14H9NO3/c16-12-6-9-4-3-8-2-1-5-15-13(8)10(9)7-11(12)14(17)18/h1-7,15H,(H,17,18)
• InChI Key: ZDFKQSVJRKHIFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C3C=C(C(=O)C=C3C=CC2=C1)C(=O)O
• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol

Description

8-Hydroxybenzo[h]quinoline-9-carboxylic acid is a chemical compound with the molecular formula C₁₄H₉NO₃ . It belongs to the class of quinoline derivatives . Quinolines are aromatic heterocyclic compounds that exhibit diverse biological properties and have been studied extensively in medicinal chemistry.

Synthesis Analysis

The synthesis of 8-Hydroxybenzo[h]quinoline-9-carboxylic acid involves several steps. While I don’t have specific synthetic procedures for this compound, it can be prepared through various methods, including cyclization reactions, condensations, and functional group transformations. Researchers have explored both traditional and novel synthetic routes to obtain this compound.

Molecular Structure Analysis

The molecular structure of 8-Hydroxybenzo[h]quinoline-9-carboxylic acid consists of a quinoline ring fused with a benzoic acid moiety. The hydroxyl group at position 8 and the carboxylic acid group at position 9 contribute to its unique properties. The aromatic nature of the quinoline ring makes it an interesting scaffold for drug design.

Chemical Reactions Analysis

8-Hydroxybenzo[h]quinoline-9-carboxylic acid can participate in various chemical reactions. Some notable reactions include esterification, amidation, and substitution reactions. Researchers have investigated its reactivity to modify its functional groups and explore potential applications.

Physical And Chemical Properties Analysis

• Stability : Assessing its stability under different conditions (e.g., pH, temperature) is essential for drug development.

Mechanism of Action

The precise mechanism of action for 8-Hydroxybenzo[h]quinoline-9-carboxylic acid depends on its specific biological target. It may interact with enzymes, receptors, or other cellular components. Further studies are needed to elucidate its exact mode of action and potential therapeutic applications.

Safety and Hazards

Safety considerations are critical when handling any chemical compound. While I don’t have specific safety data for this compound, researchers should follow standard laboratory safety protocols. It’s essential to wear appropriate protective gear, work in a well-ventilated area, and handle the compound with care.

Future Directions

• In Vivo Studies : Evaluate its pharmacokinetics, toxicity, and bioavailability in animal models.